Cas no 1050203-53-6 (N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide)

• Product Name: N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide
• CAS No: 1050203-53-6
• MF: C₁₆H₁₉N₃O₄S₂
• MW: 381.469761133194
• CID: 5802335
• PubChem ID: 16828687
• Update Time: 2025-07-20

N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
• N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide
• 1050203-53-6
• AKOS024646909
• F2414-0131
• N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide

• Inchi： 1S/C16H19N3O4S2/c20-15(17-16-11-5-1-2-6-12(11)18-23-16)13-7-3-9-19(13)25(21,22)14-8-4-10-24-14/h4,8,10,13H,1-3,5-7,9H2,(H,17,20)
• InChI Key： NYIYOBMSCJREJH-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCC1C(NC1=C2CCCCC2=NO1)=O

Computed Properties

• Exact Mass: 381.08169844g/mol
• Monoisotopic Mass: 381.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 129Ų

Additional information on N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide

N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS No. 1050203-53-6): An Overview of a Promising Compound in Medicinal Chemistry

N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS No. 1050203-53-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a thiophene ring, a benzoxazole moiety, and a pyrrolidine backbone. These structural elements contribute to its diverse biological activities and make it an attractive candidate for further research and development.

The chemical structure of N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS No. 1050203-53-6) is particularly noteworthy for its ability to interact with various biological targets. The benzoxazole moiety is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to protein targets. The thiophene ring adds hydrophobicity and aromatic character, enhancing the compound's ability to penetrate cell membranes and interact with hydrophobic pockets in proteins. The pyrrolidine backbone provides conformational flexibility and can adopt various conformations that are essential for optimal binding to target proteins.

In recent years, extensive research has been conducted to explore the biological activities of this compound. One of the most promising areas of investigation is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene regulation, and immune responses. Disrupting specific PPIs can have therapeutic benefits in various diseases, such as cancer and neurodegenerative disorders. Studies have shown that N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide can effectively inhibit certain PPIs involved in cancer cell proliferation and survival.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Research has demonstrated that N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide exhibits significant anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines and enzymes. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide have also been studied extensively. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has good bioavailability. It also exhibits low toxicity and high stability in biological systems, making it suitable for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide in various disease models. Early results from these trials have been promising, with the compound showing significant therapeutic benefits in preclinical models of cancer and inflammatory diseases. However, more extensive clinical trials are needed to fully assess its potential as a therapeutic agent.

In conclusion, N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS No. 1050203-53-6) is a promising compound with a unique chemical structure that confers diverse biological activities. Its potential as an inhibitor of protein-protein interactions and anti-inflammatory agent makes it an attractive candidate for further research and development in medicinal chemistry. Ongoing clinical trials will provide valuable insights into its safety and efficacy as a therapeutic agent.